Cas no 1795086-15-5 (N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide)

• Product Name: N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide
• CAS No: 1795086-15-5
• MF: C₁₈H₂₈N₂O₅S
• MW: 384.490324020386
• CID: 5369037
• Update Time: 2025-05-21

N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-4-(2-methylpropylsulfonyl)piperidine-1-carboxamide
• N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide

• Inchi： 1S/C18H28N2O5S/c1-13(2)12-26(22,23)17-5-7-20(8-6-17)18(21)19-14-9-15(24-3)11-16(10-14)25-4/h9-11,13,17H,5-8,12H2,1-4H3,(H,19,21)
• InChI Key： KGFGTBVXJUGLJS-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC(OC)=CC(OC)=C2)=O)CCC(S(CC(C)C)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide

Comprehensive Overview of N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide (CAS No. 1795086-15-5)

N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide (CAS No. 1795086-15-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine core and sulfonyl functional group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a dimethoxyphenyl moiety with a propanesulfonyl side chain, offering versatile reactivity and binding properties.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in targeted therapies and precision medicine. N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide fits into this trend as a promising candidate for modulating specific biological pathways. Its carboxamide group and sulfonyl linkage make it a valuable scaffold for designing compounds with enhanced bioavailability and selectivity. These attributes align with current research priorities, such as the development of kinase inhibitors and GPCR-targeted drugs, which are frequently searched topics in scientific databases and AI-driven platforms.

The synthesis and characterization of CAS No. 1795086-15-5 involve sophisticated organic chemistry techniques, including amide coupling and sulfonylation reactions. These methods are critical for ensuring the compound's purity and stability, which are essential for reproducible experimental results. Given the growing emphasis on green chemistry and sustainable synthesis, researchers are also exploring eco-friendly approaches to produce this compound. This aligns with broader industry trends, as evidenced by the increasing number of searches for sustainable chemical synthesis and green solvents in academic and industrial circles.

Another area of interest is the compound's potential role in neuropharmacology. The piperidine ring is a common feature in many central nervous system (CNS) drugs, and the dimethoxyphenyl group may contribute to interactions with neurotransmitter receptors. This has led to speculation about its utility in addressing neurological disorders, a topic frequently queried in medical and pharmaceutical forums. However, further in vitro and in vivo studies are needed to validate these hypotheses and explore its mechanism of action.

From a commercial perspective, N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide is available through specialized chemical suppliers, often listed under its CAS number 1795086-15-5. Its niche application spectrum means it is primarily of interest to academic researchers and pharmaceutical developers. The compound's structure-activity relationship (SAR) is a key focus, as optimizing its derivatives could lead to breakthroughs in therapeutic areas such as inflammation and metabolic diseases—topics that consistently rank high in search engine queries related to drug development.

In summary, N-(3,5-dimethoxyphenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications make it a subject of ongoing research, particularly in the context of drug discovery and molecular targeting. As scientific inquiry continues to evolve, this compound may well emerge as a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.